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Compound of Interest

Compound Name: 1,1,1-Trichloropentafluoropropane

Cat. No.: B1594311 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
While direct applications of 1,1,1-Trichloropentafluoropropane (also known as CFC-215cb)

as an active ingredient in agrochemical research are not documented in publicly available

literature, its chemical properties are characteristic of chlorofluorocarbons (CFCs) which

historically saw use in various industrial applications, including as solvents and propellants.

This document explores the potential, largely historical or niche, role of 1,1,1-
Trichloropentafluoropropane as an inert ingredient in pesticide formulations and discusses

the broader context of fluorinated compounds in agriculture, including environmental and

regulatory considerations that have led to the phasing out of CFCs.

Potential Application as an Inert Ingredient
Inert ingredients are components of a pesticide formulation other than the active ingredient.

They are added to enhance the effectiveness, stability, and usability of the product. Given its

chemical nature, 1,1,1-Trichloropentafluoropropane could have theoretically served in the

following capacities:

Solvent: To dissolve a solid active ingredient, allowing for its uniform application.

Carrier: To facilitate the delivery of the active ingredient to the target.
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Propellant: In aerosol-based pesticide formulations.

The physical and chemical properties of 1,1,1-Trichloropentafluoropropane would be key

determinants of its suitability for such roles.

Physicochemical Properties of 1,1,1-
Trichloropentafluoropropane
A summary of the key physicochemical properties of 1,1,1-Trichloropentafluoropropane
(CAS No: 4259-43-2) is presented below. These properties are relevant to its potential function

as a solvent or carrier in a formulation.

Property Value Reference

Molecular Formula C₃Cl₃F₅ [1]

Molecular Weight 237.38 g/mol [1]

IUPAC Name
1,1,1-trichloro-2,2,3,3,3-

pentafluoropropane
[1]

Synonyms
CFC-215cb, Freon 215, R

215cb
[2]

Agrochemical Formulation Workflow
The following diagram illustrates the general workflow for creating a liquid agrochemical

formulation, highlighting the stage at which an inert solvent like 1,1,1-
Trichloropentafluoropropane might have been incorporated.
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Final Agrochemical
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General workflow for agrochemical formulation.

Experimental Protocols
Due to the lack of specific documented use of 1,1,1-Trichloropentafluoropropane in modern

agrochemical research, detailed experimental protocols for its application are not available.
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However, a general protocol for evaluating a potential solvent in a pesticide formulation is

outlined below.

Protocol: Evaluation of a Novel Solvent for an Emulsifiable Concentrate (EC) Formulation

Objective: To determine the suitability of a test solvent (e.g., 1,1,1-
Trichloropentafluoropropane) for creating a stable EC formulation of a model active

ingredient.

Materials:

Model active ingredient (solid, with known melting point and solubility characteristics)

Test solvent (1,1,1-Trichloropentafluoropropane)

Reference solvent (e.g., cyclohexanone, N-methyl-2-pyrrolidone)

Emulsifiers (a blend of non-ionic and anionic surfactants)

Standard hard water (342 ppm)

Glass beakers, magnetic stirrers, graduated cylinders, water bath, analytical balance.

Procedure:

1. Solubility Assessment:

Prepare saturated solutions of the active ingredient in both the test and reference

solvents at various temperatures (e.g., 0°C, 25°C, 50°C).

Determine the concentration of the dissolved active ingredient in each saturated

solution using an appropriate analytical method (e.g., HPLC, GC).

2. Formulation Preparation:

Based on the solubility data, prepare a target concentration of the active ingredient in

the test solvent (e.g., 200 g/L).
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Dissolve the active ingredient in the test solvent with gentle heating and stirring if

necessary.

Add a predetermined amount of emulsifier blend (e.g., 5-10% w/v) and mix until a

homogenous solution is obtained.

3. Emulsion Stability Test:

Add 5 mL of the prepared formulation to 95 mL of standard hard water in a graduated

cylinder.

Invert the cylinder 10-30 times to form an emulsion.

Observe the emulsion for stability at set time intervals (e.g., 30 minutes, 2 hours, 24

hours). Record any creaming, sedimentation, or crystallization.

4. Cold Temperature Stability:

Store the prepared formulation at a low temperature (e.g., 0°C) for 7 days.

Observe for any signs of crystallization or phase separation.

Data Analysis:

Compare the solubility of the active ingredient in the test solvent versus the reference

solvent.

Evaluate the stability of the emulsion formed with the test formulation.

Assess the cold temperature stability of the formulation.

Environmental Fate and Regulatory Context
1,1,1-Trichloropentafluoropropane is a chlorofluorocarbon (CFC). The environmental fate of

CFCs is a significant concern due to their potential to deplete the stratospheric ozone layer.

While specific toxicological and environmental fate data for 1,1,1-
Trichloropentafluoropropane are limited in the public domain, the general characteristics of

CFCs include:
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Persistence: They are highly stable in the troposphere with long atmospheric lifetimes.

Ozone Depletion Potential: In the stratosphere, they can be broken down by UV radiation,

releasing chlorine atoms that catalytically destroy ozone.

Due to these environmental concerns, the production and use of CFCs have been phased out

under the Montreal Protocol. Consequently, the use of 1,1,1-Trichloropentafluoropropane in

any application, including as an inert ingredient in pesticides, is highly restricted and largely of

historical interest. Modern agrochemical formulations utilize solvents with more favorable

environmental and toxicological profiles. A search of the U.S. Environmental Protection Agency

(EPA) inert ingredient database did not yield a specific approval for 1,1,1-
Trichloropentafluoropropane, further indicating its lack of current use in registered pesticide

products in the United States.[3][4][5][6]

Logical Relationship Diagram: Inert Ingredient
Considerations
The following diagram outlines the key considerations for selecting an inert ingredient in an

agrochemical formulation, highlighting why a compound like 1,1,1-
Trichloropentafluoropropane would likely be disqualified in modern research and

development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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